3-amino-5H-benzo[b][1,4]benzothiazepin-6-one

• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.3 g/mol
• IUPAC Name: 3-amino-5H-benzo[b][1,4]benzothiazepin-6-one
• InChI: InChI=1S/C13H10N2OS/c14-8-5-6-12-10(7-8)15-13(16)9-3-1-2-4-11(9)17-12/h1-7H,14H2,(H,15,16)
• InChI Key: QMOTTXDANOXDPK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)NC3=C(S2)C=CC(=C3)N
• synonyms: 8-amino-10,11-dihydrodibenzo(b,e)1,4-thiazepin-11-one; ADBTO
• CAS No.: 105554-89-0

Description

3-amino-5H-benzo[b][1,4]benzothiazepin-6-one, also known as ABT-639, is a chemical compound that belongs to the class of benzothiazepine derivatives. It has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including chronic pain, anxiety, and depression.

Mechanism of Action

3-amino-5H-benzo[b][1,4]benzothiazepin-6-one selectively blocks T-type calcium channels, which are involved in the regulation of neuronal excitability. These channels are found in various regions of the brain and play a crucial role in the transmission of pain signals, as well as the regulation of mood and behavior. By blocking these channels, this compound can reduce the transmission of pain signals and alleviate symptoms of anxiety and depression.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes involved in pain, anxiety, and depression. It has been shown to reduce the activity of neurons in the brain that are involved in the transmission of pain signals, as well as the regulation of mood and behavior. This reduction in activity can lead to a decrease in pain sensitivity and an improvement in mood and behavior.

Advantages and Limitations for Lab Experiments

3-amino-5H-benzo[b][1,4]benzothiazepin-6-one has several advantages for use in lab experiments. It is a highly specific T-type calcium channel blocker, which allows for precise targeting of the channels involved in pain, anxiety, and depression. It is also relatively stable and can be easily synthesized in large quantities. However, there are also limitations to its use in lab experiments. It has a relatively short half-life, which can make it difficult to maintain consistent levels in vivo. Additionally, it can be difficult to administer in vivo due to its poor solubility in water.

Future Directions

There are several future directions for research on 3-amino-5H-benzo[b][1,4]benzothiazepin-6-one. One area of interest is its potential use in the treatment of neuropathic pain. This compound has been shown to be effective in reducing pain sensitivity in animal models of neuropathic pain, and further studies are needed to determine its efficacy in humans. Another area of interest is its potential use in the treatment of anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects in animal models, and further studies are needed to determine its potential as a therapeutic agent in humans. Finally, there is also interest in developing more potent and selective T-type calcium channel blockers based on the structure of this compound. These compounds could have improved efficacy and reduced side effects compared to currently available drugs.
Conclusion:
This compound is a promising therapeutic agent for the treatment of chronic pain, anxiety, and depression. Its selective blocking of T-type calcium channels has been shown to reduce the transmission of pain signals and alleviate symptoms of anxiety and depression. While there are limitations to its use in lab experiments, there are several future directions for research on this compound, including its potential use in the treatment of neuropathic pain and anxiety and depression, as well as the development of more potent and selective T-type calcium channel blockers.

Synthesis Methods

The synthesis of 3-amino-5H-benzo[b][1,4]benzothiazepin-6-one involves the reaction of 2-aminobenzothiazole with 3-chloro-4-fluorobenzaldehyde in the presence of a base. The resulting intermediate is then subjected to cyclization with sodium hydride, followed by reduction with sodium borohydride to yield the final product. The synthesis method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

3-amino-5H-benzo[b][1,4]benzothiazepin-6-one has been studied extensively for its potential use as a therapeutic agent in the treatment of chronic pain, anxiety, and depression. It has been shown to selectively block T-type calcium channels, which are involved in the regulation of neuronal excitability. By blocking these channels, this compound can reduce the transmission of pain signals and alleviate symptoms of anxiety and depression.